Cas no 1506469-08-4 (1-(1-tert-butylcyclopropyl)ethan-1-amine)

1-(1-tert-Butylcyclopropyl)ethan-1-amine is a specialized amine compound featuring a tert-butyl-substituted cyclopropyl group adjacent to an ethylamine moiety. This structure imparts unique steric and electronic properties, making it valuable in synthetic organic chemistry and pharmaceutical applications. The tert-butyl group enhances stability, while the cyclopropyl ring introduces conformational rigidity, potentially influencing reactivity and selectivity in catalytic processes. Its amine functionality allows for further derivatization, enabling its use as a building block in the synthesis of complex molecules. The compound’s distinct structural features may also contribute to improved pharmacokinetic properties in drug design. Suitable for research and development, it offers versatility in fine chemical synthesis.

1-(1-tert-butylcyclopropyl)ethan-1-amine structure

1506469-08-4 structure

Product Name:1-(1-tert-butylcyclopropyl)ethan-1-amine

CAS No:1506469-08-4

MF:C₉H₁₉N

MW:141.2538626194

CID:5843375

PubChem ID:83694332

Update Time:2025-06-25

1-(1-tert-butylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(1-tert-butylcyclopropyl)ethan-1-amine
- EN300-1855253
- 1506469-08-4
- Inchi： 1S/C9H19N/c1-7(10)9(5-6-9)8(2,3)4/h7H,5-6,10H2,1-4H3
- InChI Key： BDCANGCTXNOGNG-UHFFFAOYSA-N
- SMILES： NC(C)C1(C(C)(C)C)CC1

Computed Properties

Exact Mass: 141.151749610g/mol
Monoisotopic Mass: 141.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

1-(1-tert-butylcyclopropyl)ethan-1-amine Pricemore >>

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